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Compound of Interest

Compound Name:
(2-Bromophenyl) 2-

methylpropanoate

CAS No.: 106141-06-4

Cat. No.: B176650

Get Quote

(2-Bromophenyl) 2-methylpropanoate and its structural analogues are valuable

intermediates in the field of organic synthesis and medicinal chemistry. The presence of a

brominated aromatic ring combined with an ester functional group makes this class of

compounds a versatile scaffold for constructing more complex molecules, including novel

pharmaceutical agents. For instance, related compounds like 2-(4-bromophenyl)-2-

methylpropanoic acid serve as key intermediates in the synthesis of drugs such as

fexofenadine.[1][2]

This guide focuses on a representative member of this class, Methyl 2-(2-bromophenyl)-2-

methylpropanoate (CAS No. 177748-63-9)[3], to provide researchers, scientists, and drug

development professionals with a comprehensive framework for its safe handling and use. The

protocols and principles outlined herein are derived from a synthesis of safety data for

structurally related brominated aromatic esters and acids, establishing a robust safety

paradigm in the absence of a complete, substance-specific Safety Data Sheet (SDS). The

objective is to move beyond mere compliance and instill a deep, causal understanding of the
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compound's hazard profile, enabling a proactive and self-validating approach to laboratory

safety.

Section 1: Synthesized Hazard Profile and GHS
Classification
A thorough risk assessment begins with a clear understanding of the potential hazards. While a

dedicated SDS for Methyl 2-(2-bromophenyl)-2-methylpropanoate is not comprehensively

available, a reliable hazard profile can be constructed by examining analogous compounds.

Structurally similar chemicals, such as Methyl 2-(4-bromophenyl)propanoate and various

brominated propionic acids, consistently exhibit moderate acute toxicity, as well as skin, eye,

and respiratory irritation.[4][5][6] The underlying causality for this hazard profile stems from the

reactivity of the ester group and the toxicological properties associated with halogenated

aromatic compounds.

Based on this comparative analysis, the following Globally Harmonized System (GHS)

classification is recommended for Methyl 2-(2-bromophenyl)-2-methylpropanoate.
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Hazard

Class

Hazard

Category

GHS

Pictogram
Signal Word

Hazard

Statement

Authoritative

Basis

(Analogous

Compounds)

Acute

Toxicity, Oral
Category 4 Warning

H302:

Harmful if

swallowed

[6][7]

Skin

Corrosion/Irrit

ation

Category 2 Warning

H315:

Causes skin

irritation

[5][6]

Serious Eye

Damage/Irrita

tion

Category 2A Warning

H319:

Causes

serious eye

irritation

[5][6]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause

respiratory

irritation

[5][6][7]

Section 2: Physicochemical Properties for Proactive
Risk Management
Understanding a compound's physical and chemical properties is fundamental to designing

safe handling procedures. These properties dictate the potential routes of exposure and inform

the selection of appropriate engineering controls and personal protective equipment.
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Property Value
Significance for Handling

and Safety

CAS Number 177748-63-9

Unique identifier for precise

chemical inventory and

information retrieval.[3]

Molecular Formula C₁₁H₁₃BrO₂
Provides elemental

composition.[3]

Molecular Weight 257.12 g/mol

Essential for stoichiometric

calculations in experimental

design.[3]

Appearance
Clear Colorless to Pale Yellow

Liquid

The liquid state at room

temperature necessitates

handling procedures that

prevent splashes and aerosol

generation.[8]

Boiling Point ~290°C (estimated)

A high boiling point suggests

low volatility at standard

temperature, but heating will

increase vapor pressure and

inhalation risk.[8]

Density ~1.337 g/cm³ (estimated) Heavier than water.[8]

Solubility
Insoluble in water; Soluble in

organic solvents

Spills will not be diluted by

water. Use appropriate organic

solvent-resistant absorbents

and PPE.[9][10]

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is critical. This begins with robust engineering

controls, supplemented by rigorously selected and utilized personal protective equipment.
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Engineering Controls: The Primary Barrier
The single most important engineering control is the mandatory use of a properly functioning

and certified laboratory chemical fume hood.[4][11][12] This is non-negotiable. The rationale is

to contain and exhaust any vapors or aerosols generated during handling, effectively

minimizing the risk of respiratory exposure. The sash should be kept as low as possible to

maximize capture velocity and provide a physical barrier.[11] An eyewash station and safety

shower must be readily accessible and tested regularly.[13][14]

Personal Protective Equipment (PPE): A Deliberate
Selection Protocol
PPE is the last line of defense and must be chosen to provide a complete barrier to the specific

hazards of the compound.

Detailed PPE Protocol:

Eye and Face Protection:

Requirement: Wear chemical splash goggles conforming to ANSI Z87.1 or EN 166

standards at all times.[5]

High-Risk Operations: When handling larger quantities (>50 mL) or when there is a

significant risk of splashing (e.g., during transfers or extractions), a full-face shield must be

worn over the chemical splash goggles.[13][15]

Causality: The compound is classified as a serious eye irritant.[6] Goggles provide a seal

around the eyes to protect against splashes and vapors, while a face shield protects the

entire face.

Hand Protection:

Requirement: Handle with chemical-resistant gloves. Suitable materials include Nitrile or

Neoprene.[13][15]

Protocol: Always inspect gloves for tears or punctures before use. Use the proper glove

removal technique (without touching the outer surface) to avoid skin contact. Wash hands
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thoroughly with soap and water after removing gloves.[16]

Causality: The compound is a skin irritant.[6] Brominated organic compounds can

permeate or degrade certain glove materials over time; therefore, it is crucial to consult the

glove manufacturer's compatibility chart and replace gloves immediately if contamination

is suspected.

Skin and Body Protection:

Requirement: A flame-retardant lab coat, long pants, and fully enclosed, chemical-resistant

shoes are mandatory.[11][13]

Causality: This combination prevents accidental skin contact from drips or small splashes.

Exposed skin on legs, ankles, or feet is an unacceptable risk.
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Start: Prepare to Handle
(2-Bromophenyl) 2-methylpropanoate

Step 1: Verify Engineering Controls
- Chemical Fume Hood Certified?
- Eyewash/Shower Accessible?

Step 2: Eye/Face Protection
- Mandate: Chemical Splash Goggles
- Add Face Shield for high splash risk?

  Yes

STOP
Do Not Proceed

Consult EHS

  No

Step 3: Hand Protection
- Select Nitrile or Neoprene Gloves
- Inspect for Damage Before Use

Step 4: Body Protection
- Wear Lab Coat

- Ensure Long Pants & Closed-Toe Shoes

Ready for Safe Handling

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE.

Section 4: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential for preventing incidents and

ensuring long-term stability of the material.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required engineering controls and PPE are in place

as per Section 3. Clear the fume hood of all unnecessary equipment and materials.

Aliquotting: Conduct all transfers of the liquid within the chemical fume hood.[4] Use a stable

stand and clamp to secure flasks or containers. When transferring, pour slowly and carefully

to minimize splashing and aerosol generation.

Heating: If the experimental procedure requires heating, use a well-controlled heating mantle

with a thermocouple. Never heat with an open flame. Be aware that heating increases the

vapor pressure, reinforcing the need for an efficient fume hood.

Post-Handling: After use, securely cap the container. Decontaminate any surfaces that may

have been exposed by wiping with a suitable solvent (e.g., isopropanol) followed by soap

and water, with all cleaning materials disposed of as hazardous waste.

Hygiene: Wash hands thoroughly after handling is complete, even if gloves were worn.[12]

Do not eat, drink, or smoke in the laboratory.[17]

Chemical Storage: A System of Segregation and
Integrity
Improper storage is a common cause of laboratory incidents. The following protocol ensures

chemical stability and prevents hazardous reactions.

Location: Store in a cool, dry, and well-ventilated area designated for corrosive or reactive

organic compounds.[4][15]

Container: Keep the container tightly closed to prevent the escape of vapors. The original

supplier container is preferred. Ensure the container is properly labeled with the chemical

name, CAS number, and GHS hazard pictograms.[15][18]

Segregation: This is a critical, non-negotiable step. Store (2-Bromophenyl) 2-
methylpropanoate away from incompatible materials.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC305205000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/32454-35-6_667923.html
https://static.cymitquimica.com/products/10/pdf/sds-F760412.pdf
https://www.fishersci.com/store/msds?partNumber=AC305205000&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://www.scribd.com/document/368165076/Bromine-handling
https://www.benchchem.com/product/b176650/docs?utm_src=pdf-body#introduction-contextualizing-2-bromophenyl-2-methylpropanoate-in-drug-discovery-and-development
https://www.benchchem.com/product/b176650/docs?utm_src=pdf-body#introduction-contextualizing-2-bromophenyl-2-methylpropanoate-in-drug-discovery-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing

agents.[4]

Causality: Contact with strong oxidizing agents can lead to violent reactions. Strong bases

can catalyze hydrolysis of the ester group, potentially in an exothermic manner.

Received Container of
(2-Bromophenyl) 2-methylpropanoate

Check Label Integrity
(Name, CAS, Hazards)

Select Storage Location:
Cool, Dry, Well-Ventilated

Segregate from Incompatibles:
- Strong Oxidizers

- Strong Bases
- Strong Reducing Agents

Store Container
Tightly Closed

Click to download full resolution via product page

Figure 2. Logical flow for correct chemical storage.

Section 5: Emergency Procedures
A systematic and rehearsed emergency plan is crucial for mitigating the consequences of an

accidental release or exposure.

Spill Response
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Immediate Action: Alert personnel in the immediate area. If the spill is large or if you feel

unwell, evacuate the area and call emergency services.

Assess the Spill: For small spills (<100 mL) that are contained within a chemical fume hood,

trained laboratory personnel can proceed with cleanup.

Cleanup Protocol:

Ensure all appropriate PPE is worn, including respiratory protection if there is any doubt

about vapor concentrations.

Contain the spill by covering it with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).[15][19] Do not use combustible materials

like paper towels to absorb the bulk of the liquid.

Carefully collect the absorbent material using non-sparking tools and place it into a

labeled, sealable container for hazardous waste disposal.[5]

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

All materials used for cleanup must be disposed of as hazardous waste.

First Aid Measures: Validated Immediate Response
In the event of personal exposure, immediate and correct first aid is critical.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,

provide artificial respiration (if trained) and seek immediate medical attention.[4][11]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes.[4] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[4][17]
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Ingestion: Do NOT induce vomiting.[4][16] If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Call a physician or poison

control center immediately.[4]

Emergency Event

Chemical Spill

Personal Exposure

Small Spill (<100mL)
in Fume Hood?

Route of Exposure?

Evacuate Area
Call Emergency Services

No

Trained Staff Cleanup:
1. Wear Full PPE

2. Absorb with Inert Material
3. Collect for Waste Disposal

Yes

Inhalation:
Move to Fresh Air
Seek Medical Aid

Inhalation 

Skin Contact:
Flush with Water (15 min)

Remove Clothing
Seek Medical Aid

Skin 

Eye Contact:
Flush with Water (15 min)
IMMEDIATE Medical Aid

Eye 

Ingestion:
DO NOT Induce Vomiting
IMMEDIATE Medical Aid

Ingestion 

Click to download full resolution via product page

Figure 3. Decision tree for responding to emergency situations.

Section 6: Waste Disposal
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All waste containing (2-Bromophenyl) 2-methylpropanoate, whether it is excess reagent,

contaminated absorbent material, or empty containers, must be managed as hazardous

chemical waste.

Containerization: Use a dedicated, compatible, and clearly labeled hazardous waste

container. The label must include the words "Hazardous Waste" and the full chemical name.

Segregation: Do not mix this waste stream with incompatible waste materials, particularly

oxidizing agents or bases.[15]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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